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Introduction & Rationale

Lithium metal batteries (LMBs) are potential next-generation energy storage devices due to their high

theoretical energy density. However, safety concerns related to the reactivity of lithium metal and

performance issues like lithium dendrite growth hinder their practical application. Solid-state polymer

electrolytes (SSPEs), particularly those based on PMMA, are a leading solution. Drawing inspiration from

the dental industry's use of PMMA for dentures, researchers have developed in situ polymerized PMMA-

based elastomeric electrolytes that offer excellent mechanical properties, seamless integration with

electrodes, and high ionic conductivity, thereby addressing key challenges in LMB development [1].

Key Advantages and Material Properties

PMMA-based electrolytes offer a compelling set of properties for advanced batteries:

Excellent Electrochemical Stability: A PMMA matrix provides a high upper electrochemical stability
window (up to 5.14 V), enabling compatibility with high-voltage cathodes [1].
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Robust Mechanical Properties: These electrolytes are elastomeric, capable of being stretched to

over 480% of their original length without breaking. This flexibility accommodates electrode volume
changes during cycling and helps resist lithium dendrite penetration [1].

Superior Interfacial Contact: In situ polymerization ensures a seamless and robust adhesive
interface between the electrolyte and the solid electrodes, minimizing resistance and facilitating stable

cycling [1] [2].
High Ionic Conductivity: Optimized "polymer-in-salt" structures with deep eutectic electrolytes (e.g.,

using Succinonitrile) achieve high ionic conductivity (e.g., 0.497 mS cm⁻¹ at 30°C) suitable for room-
temperature operation [1] [3].

Experimental Protocols

Protocol 1: In Situ Preparation of a Crosslinked PMMA Gel
Electrolyte

This protocol is adapted for cost-effectiveness and sustainability, using a low-viscosity precursor for easy

processing [2].

Primary Application: Sustainable lithium-ion and lithium metal batteries.
Objective: To synthesize a crosslinked PMMA gel electrolyte inside a pre-assembled battery cell for

optimal electrode-electrolyte contact.

Materials & Reagents

Monomer: Methyl methacrylate (MMA, 99%)

Crosslinker: Poly(ethylene glycol) dimethacrylate (PEGDMA, Mₙ = 750 g/mol)
Initiator: Azobisisobutyronitrile (AIBN, 98%)

Lithium Salt: Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI)
Solvents/Plasticizers: Ethylene Carbonate (EC), Propylene Carbonate (PC)

Additive (optional): Vinylene carbonate (VC) for SEI formation
Equipment: Glove box, vacuum oven, heating mantle or oven, standard battery cell assembly tools.

Procedure

Pre-drying: Dry the LiTFSI salt at 120°C under vacuum for 48 hours. Store MMA with molecular
sieves to remove moisture.

Precursor Solution Preparation: Inside an argon-filled glove box, prepare a homogeneous mixture
with the following composition [2]:
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89 wt% Liquid electrolyte (1M LiTFSI in EC:PC)

10 wt% MMA monomer
1 wt% PEGDMA crosslinker

0.1 wt% AIBN initiator (relative to the total mass of the precursor)
Cell Assembly and Injection: Assemble the battery cell (e.g., Li || NMC111) with dry electrodes and

separator. Inject the low-viscosity precursor solution into the cell, ensuring it fully impregnates the
electrodes and separator.

In Situ Polymerization: Seal the cell and place it in an oven at 70°C for 12 hours to thermally
initiate the free-radical polymerization and crosslinking reaction, forming the solid gel electrolyte in

place [1] [2].

The experimental workflow for this protocol is summarized in the following diagram:
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Protocol 2: Denture-Inspired PMMA Solid Elastomeric Electrolyte

This protocol creates a free-standing, stretchable elastomeric membrane with a "polymer-in-salt" structure

for high-performance LMBs [1].

Primary Application: High-voltage, high-energy-density lithium metal batteries.
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Objective: To fabricate a solid-state elastomeric electrolyte membrane with high ionic conductivity

and exceptional mechanical resilience.

Materials & Reagents

Monomer: Methyl methacrylate (MMA)

Crosslinker: Ethylene glycol dimethacrylate (EGDMA) or Poly(ethylene glycol) diacrylate (PEGDA)
Initiator: AIBN

Deep Eutectic Electrolyte (DEE): A mixture of Succinonitrile (SN) and LiTFSI.
Equipment: Heated press, vacuum oven, membrane-casting equipment, Shore C durometer.

Procedure

DEE Formation: Mix solid SN and LiTFSI powders in an optimized ratio to form a liquid deep eutectic
electrolyte at room temperature [1].

Precursor Formulation: Create a homogeneous precursor by blending the DEE and MMA in an
optimized molar ratio of 2.16 : 1. Precisely add 1% AIBN and 0.5% PEGDA as initiator and

crosslinker, respectively [1].
Membrane Casting and Curing: Pour the homogeneous mixture into a mold. For a free-standing

membrane, polymerize at 70°C for 12 hours under a heated press to form the elastomeric
membrane (e.g., designated PM2S3) [1].

Characterization: The resulting membrane can be characterized for its elastomeric properties (e.g.,
>480% stretchability, Shore C hardness of 47) and high ionic conductivity [1].

Summary of Electrolyte Compositions & Performance

The table below compares quantitative data for different PMMA-based electrolyte formulations from recent

research.

Table 1: Composition and Key Properties of PMMA-Based Electrolytes

Electrolyte
Designation

Polymer
Matrix &
Crosslinker

Lithium Salt &
Plasticizer/Additive

Key Ionic
Conductivity

Electrochemical
Stability
Window

Key
Mechanical
Property

| PMMA Gel [2] | 10 wt% MMA, 1 wt% PEGDMA | 1M LiTFSI in EC:PC (89 wt% liquid fraction) | ~1.0

mS/cm at 20°C | ~4.5 V vs. Li/Li⁺ | Gel formation, good electrode adhesion | | PM2S3 Elastomer [1] |
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PMMA, 0.5 wt% PEGDA | SN-LiTFSI Deep Eutectic Electrolyte (DEE:MMA = 2.16:1 mol.) | 0.497 mS/cm

at 30°C | Up to 5.14 V | Stretchable to 480%, Shore C 47 | | MP46 Membrane [3] | Polymer Matrix (MG30)

| LiTFSI, Succinonitrile (10:4:6 weight ratio) | Data not fully specified | 5.1 V | Hierarchical structure for

mechanical integrity |

The relationship between the composition and the structure of the high-performance "polymer-in-salt"

elastomer can be visualized as follows:

Elastomer Composition

In-Situ Polymerization
(70°C for 12h)

MMA Monomer Deep Eutectic Electrolyte (DEE)
(SN + LiTFSI) PEGDA Crosslinker AIBN Initiator

Resulting 'Polymer-in-Salt'
Structure

Continuous Li⁺ Transport Pathways Robust Electrode Adhesion

High Ionic Conductivity Excellent Mechanical Stretchability

Click to download full resolution via product page

Critical Experimental Considerations
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Moisture Control: All procedures must be conducted in a moisture-free environment (e.g., an argon-

filled glove box), as lithium salts like LiTFSI are highly hygroscopic and moisture degrades battery
performance [2].

Optimized Molar Ratios: The performance of the "polymer-in-salt" electrolyte is highly sensitive to
the DEE-to-monomer ratio. The reported optimal molar ratio of 2.16:1 is critical for achieving high

ionic conductivity [1].
Characterization for Structure-Property Correlation: Employ techniques like electron
microscopy, small-angle X-ray scattering (SAXS), and Raman spectroscopy to elucidate the
multi-level ion transport pathways and correlate the electrolyte's microstructure with its

electrochemical performance [1] [3].

Conclusion

PMMA-based elastomeric electrolytes, particularly those fabricated via in situ polymerization, present a

mature and highly promising path toward commercializing safer and more energy-dense lithium metal

batteries. The protocols outlined here provide a foundation for researchers to develop and optimize these

critical battery components.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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